![molecular formula C20H20N4O5S B1227621 ethyl {1-[(9-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidin-2-yl)carbonyl]-3-oxopiperazin-2-yl}acetate](/img/structure/B1227621.png)
ethyl {1-[(9-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidin-2-yl)carbonyl]-3-oxopiperazin-2-yl}acetate
Overview
Description
LSM-16446 is a pyridopyrimidine.
Scientific Research Applications
Synthesis and Derivative Formation
- Ethyl {1-[(9-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidin-2-yl)carbonyl]-3-oxopiperazin-2-yl}acetate is used in the synthesis of novel bis-heterocyclic ethers. These ethers include various five and six-membered heterocyclic rings, showcasing its utility in creating diverse chemical structures (Abass et al., 2019).
Antibacterial Activity
- This compound has been instrumental in synthesizing derivatives with significant antibacterial activity. These derivatives exhibit effectiveness against both Gram-negative and Gram-positive bacteria, highlighting its potential in medical research and applications (Kumari et al., 2017).
Reactivity and Compound Synthesis
- The compound demonstrates reactivity that allows for the creation of various heterocyclic systems, including those with thiazole, triazole, and oxadiazoline structures. This versatility is crucial for synthesizing new molecular frameworks in organic chemistry (Svetlana et al., 2015).
Antimalarial and Cytotoxic Activities
- Derivatives of ethyl {1-[(9-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidin-2-yl)carbonyl]-3-oxopiperazin-2-yl}acetate have been explored for their antimalarial and cytotoxic activities. This indicates its potential in developing new therapeutic agents (Charris et al., 2000).
properties
Product Name |
ethyl {1-[(9-methyl-4-oxo-4H-pyrido[1,2-a]thieno[2,3-d]pyrimidin-2-yl)carbonyl]-3-oxopiperazin-2-yl}acetate |
|---|---|
Molecular Formula |
C20H20N4O5S |
Molecular Weight |
428.5 g/mol |
IUPAC Name |
ethyl 2-[1-(10-methyl-2-oxo-6-thia-1,8-diazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carbonyl)-3-oxopiperazin-2-yl]acetate |
InChI |
InChI=1S/C20H20N4O5S/c1-3-29-15(25)10-13-17(26)21-6-8-23(13)20(28)14-9-12-18(30-14)22-16-11(2)5-4-7-24(16)19(12)27/h4-5,7,9,13H,3,6,8,10H2,1-2H3,(H,21,26) |
InChI Key |
INXWVCJVINUPKX-UHFFFAOYSA-N |
SMILES |
CCOC(=O)CC1C(=O)NCCN1C(=O)C2=CC3=C(S2)N=C4C(=CC=CN4C3=O)C |
Canonical SMILES |
CCOC(=O)CC1C(=O)NCCN1C(=O)C2=CC3=C(S2)N=C4C(=CC=CN4C3=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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